Cas no 385373-87-5 (2-(1H-1,3-benzodiazol-1-yl)-N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)acetamide)

• Product Name: 2-(1H-1,3-benzodiazol-1-yl)-N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)acetamide
• CAS No: 385373-87-5
• MF: C₂₁H₂₅N₃O₂
• MW: 351.442105054855
• CID: 5765075
• PubChem ID: 1831651
• Update Time: 2025-05-27

2-(1H-1,3-benzodiazol-1-yl)-N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-benzo[d]imidazol-1-yl)-N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)acetamide
• CHEMBL1539881
• AKOS000649727
• IFLab1_004460
• 2-(1H-benzimidazol-1-yl)-N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)acetamide
• Oprea1_416982
• EU-0010103
• Oprea1_193858
• SR-01000480185-1
• IDI1_010215
• SR-01000480185
• HMS2729I15
• F1005-0078
• 385373-87-5
• SMR000283560
• HMS1424K16
• MLS000687533
• 2-(1H-1,3-benzodiazol-1-yl)-N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)acetamide
• STK866092
• Z57146926
• 1H-Benzimidazole-1-acetamide, N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)-

• Inchi： 1S/C21H25N3O2/c1-4-17-10-8-9-16(3)21(17)24(15-26-5-2)20(25)13-23-14-22-18-11-6-7-12-19(18)23/h6-12,14H,4-5,13,15H2,1-3H3
• InChI Key： SAUIKFVDFJVPJX-UHFFFAOYSA-N
• SMILES： O(CC)CN(C(CN1C=NC2C=CC=CC1=2)=O)C1C(C)=CC=CC=1CC

Computed Properties

• Exact Mass: 351.19467705g/mol
• Monoisotopic Mass: 351.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 542.4±60.0 °C(Predicted)
• pka: 4.26±0.10(Predicted)

Additional information on 2-(1H-1,3-benzodiazol-1-yl)-N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)acetamide

Comprehensive Overview of 2-(1H-1,3-benzodiazol-1-yl)-N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)acetamide (CAS No. 385373-87-5)

2-(1H-1,3-benzodiazol-1-yl)-N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)acetamide (CAS No. 385373-87-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name BEMPA, features a benzodiazole core linked to an acetamide moiety, which contributes to its potential biological activity. Researchers are particularly interested in its applications as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted drug development.

The molecular structure of 385373-87-5 includes an ethoxymethyl group and a 2-ethyl-6-methylphenyl substituent, which enhance its lipophilicity and bioavailability. These characteristics make it a candidate for studies in drug delivery systems and bioavailability enhancement, topics frequently searched in academic and industrial circles. Recent publications highlight its role in cancer research, where its potential to interfere with cell signaling pathways is under investigation. This aligns with the growing public interest in precision medicine and personalized therapies.

From a synthetic chemistry perspective, 2-(1H-1,3-benzodiazol-1-yl)-N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)acetamide is synthesized via multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its purity and stability are critical for reproducible results, a concern often raised in QC/QA forums and pharmaceutical manufacturing discussions. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, addressing common queries about compound validation methods.

Environmental and regulatory aspects of CAS 385373-87-5 are also noteworthy. While not classified as hazardous, its biodegradation and ecotoxicological profile are subjects of ongoing research, reflecting the broader demand for green chemistry solutions. This compound's potential applications in crop protection formulations further connect it to trending topics like sustainable agriculture and reduced chemical footprints.

In summary, 2-(1H-1,3-benzodiazol-1-yl)-N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)acetamide represents a versatile scaffold with implications across life sciences and material innovation. Its study addresses key industry challenges, from drug discovery bottlenecks to eco-friendly agrochemicals, making it a relevant subject for both scientific literature and SEO-driven content targeting researchers and professionals.